Cas no 1020252-74-7 (N-(3,5-Dibromophenyl)pivalamide)

• Product Name: N-(3,5-Dibromophenyl)pivalamide
• CAS No: 1020252-74-7
• MF: C₁₁H₁₃Br₂NO
• MW: 335.035021543503
• CID: 857411
• PubChem ID: 46738708
• Update Time: 2025-04-19

N-(3,5-Dibromophenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dibromophenyl)pivalamide
• RARECHEM AL BW 0056
• TIMTEC-BB SBB004018
• P-CHLOROPHENETHYLAMINE
• 2-(P-CHLOROPHENYL)ETHYLAMINE
• 2-(4-CHLOROPHENYL)ETHANAMINE
• 2-(4-CHLOROPHENYL)ETHYLAMINE
• 1-AMINO-2-(4-CHLOROPHENYL)ETHANE
• 1-(2-AMINOETHYL)-4-CHLOROBENZENE
• N-(3,5-dibromophenyl)-2,2-dimethylpropanamide
• VQB25274
• BS-19171
• CS-0211675
• AKOS015834287
• MFCD09972089
• Propanamide, N-(3,5-dibromophenyl)-2,2-dimethyl-
• DB-320298
• DTXSID80674364
• 1020252-74-7

• MDL： N178788
• Inchi： 1S/C11H13Br2NO/c1-11(2,3)10(15)14-9-5-7(12)4-8(13)6-9/h4-6H,1-3H3,(H,14,15)
• InChI Key： FQRDVBBRQWCCSC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NC(C(C)(C)C)=O)Br

Computed Properties

• Exact Mass: 332.93600
• Monoisotopic Mass: 332.93639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.638±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 29.10000
• LogP: 4.26920